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Compound of Interest

Compound Name: Epoformin

CAS No.: 52146-62-0

Cat. No.: B14651740

Get Quote

Disclaimer: The chemical "Epoformin" could not be identified in standard chemical and safety

databases. The following information is provided for Metformin, a common antidiabetic drug

used in research, which is presumed to be the intended subject of this inquiry.

This guide provides crucial safety and logistical information for laboratory professionals

handling Metformin. Adherence to these procedures is essential for maintaining a safe

research environment.

Personal Protective Equipment (PPE)
When handling Metformin, especially in its powdered form, the following personal protective

equipment is mandatory to prevent exposure.
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PPE Category Specification Rationale

Hand Protection Nitrile rubber gloves.[1]

To prevent skin contact.

Gloves must be inspected

before use and changed if

contaminated.[2]

Eye/Face Protection

Safety glasses with side-

shields, chemical splash

goggles, or a full face shield.[3]

[4]

To protect against splashes,

dust, and aerosols.[3] An

emergency eyewash station

should be readily accessible.

[3][5]

Skin and Body

Laboratory coat or work

uniform.[6] Impervious clothing

may be required depending on

the scale of work.[3][5]

To prevent contamination of

personal clothing.[1]

Respiratory

A NIOSH/MSHA approved

respirator should be used if

there is a risk of inhaling dust

or fumes, especially when

established exposure limits are

exceeded.[1]

Metformin dust may cause

respiratory irritation.[5] Use

should be in a well-ventilated

area, preferably with local

exhaust ventilation like a fume

hood.[1][2]

Toxicological Data
Metformin is classified as harmful if swallowed and can cause skin and serious eye irritation.[5]

[7]

Toxicity Metric Value and Species Reference

Oral LD50 1,450 mg/kg (mouse) [7]

Oral LD50 1 g/kg (rat) [7]

Intraperitoneal LD50 500 mg/kg (rat) [7]

Subcutaneous LD50 300 mg/kg (rat) [7]
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No established occupational exposure limits (e.g., PEL, TLV) for Metformin have been noted.[1]

[2][3][5]

First Aid Procedures
Immediate action is critical in the event of an exposure.

Exposure Route First Aid Protocol

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, also under the eyelids.[8][9]

Remove contact lenses if present and easy to

do.[1][9] If irritation persists, seek medical

attention.[1][9]

Skin Contact

Immediately wash skin with soap and plenty of

water for at least 15 minutes.[8] Remove

contaminated clothing and wash it before reuse.

[1][8] Get medical attention if symptoms occur or

irritation persists.[8][9]

Inhalation

Move the exposed person to fresh air

immediately.[1] If breathing is difficult, provide

oxygen. If breathing has stopped, begin artificial

respiration.[1] Seek immediate medical

attention.[10]

Ingestion

Rinse mouth with water if the person is

conscious.[1] Do NOT induce vomiting unless

directed by medical personnel.[1][8] Never give

anything by mouth to an unconscious person.[2]

[8] Call a physician or poison control center

immediately.[2][9] Ingestion of large amounts

may be harmful.[10]
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Adherence to a strict handling protocol minimizes the risk of exposure and contamination.
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Handling

Post-Handling

Review SDS

Don appropriate PPE
(Gloves, Goggles, Lab Coat)

Ensure ventilation
(Fume Hood)

Weigh/handle Metformin powder
in a designated area

Proceed to handling

Minimize dust generation

Keep containers
tightly closed

Decontaminate work surfaces

Complete handling

Remove PPE carefully

Wash hands thoroughly
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Caption: Workflow for Safe Handling of Metformin.

Spill Cleanup Plan
In the event of a spill, a structured and immediate response is necessary to contain and clean

the material safely.

Protocol Steps:

Ensure Safety: Evacuate non-essential personnel from the area.[11] Ensure adequate

ventilation.[12][11]

Wear Appropriate PPE: At a minimum, wear double nitrile gloves, safety goggles, a lab coat,

and if dealing with a large amount of powder, a respirator.[13]

Contain the Spill:

For dry spills (powder): Gently cover the spill with a damp paper towel or absorbent gauze

to avoid making the dust airborne.[13]

For liquid spills: Cover the spill with an inert absorbent material (e.g., cloth, fleece, or

commercial sorbent pads).[1] Do not use combustible materials like sawdust.[1]

Clean the Area:

Carefully scoop or sweep up the contained material and place it into a suitable, labeled

container for disposal.[12][9] Avoid generating dust during cleanup.[2][4]

Clean the spill area thoroughly with soap and water, followed by a rinse with water.[1][13]

[14] Some protocols recommend cleaning the area three times.[14]

Dispose of Waste: All contaminated materials (absorbent pads, gloves, etc.) must be placed

in a sealed, labeled hazardous waste container.[13][14]

Post-Cleanup: Remove PPE and dispose of it in the hazardous waste container.[13]

Thoroughly wash hands and any exposed skin with soap and water.[13] Restock the spill kit.

[15]
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Caption: Step-by-step procedure for Metformin spill cleanup.
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Disposal Plan
Proper disposal of Metformin and associated contaminated waste is crucial to prevent

environmental contamination.

Protocol Steps:

Identify Waste: Keep all Metformin waste, including unused product and contaminated lab

supplies (e.g., gloves, wipes, containers), separate from general trash.

Containerize: Place waste into a clearly labeled, sealed, and suitable container to prevent

leakage.[9][16] Leave chemicals in their original containers where possible and do not mix

with other waste.

Follow Institutional Guidelines: All chemical waste must be disposed of in accordance with

local, state, and federal regulations. This is typically handled through your institution's

Environmental Health and Safety (EHS) office.

Household Disposal (Not for Labs): For unused tablets outside a lab setting, the FDA

recommends mixing the medicine with an undesirable substance like coffee grounds or cat

litter, placing it in a sealed bag, and throwing it in the household trash.[17] However, drug

take-back programs are the preferred method.[17] Flushing is not recommended unless

specifically instructed.[18]
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Caption: Logical flow for the disposal of Metformin waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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